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Compound of Interest

Compound Name:
3-[(2-Methyl-3-

furoyl)amino]benzoic acid

CAS No.: 298686-55-2

Cat. No.: B1347439 Get Quote

Executive Summary & Mechanism of Action
Reversine (CAS 298686-55-2) is a heterine-based small molecule originally discovered for its

ability to induce dedifferentiation in lineage-committed cells. In the context of High-Throughput

Screening (HTS), it is primarily utilized as a benchmark reference inhibitor (positive control) for

Aurora Kinases (A, B, C) and MPS1 (TTK), and as a potent tool compound for phenotypic

screens targeting polyploidy and mitotic catastrophe.

Mechanistic Profile for HTS Design
To design valid assays, one must understand the specific inhibition profile:

Primary Target (Kinase Assays): Pan-Aurora Kinase Inhibitor.

Aurora A (

)

Aurora B (

) – Primary HTS utility

Aurora C (
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)

Secondary Target (Phenotypic Assays): A3 Adenosine Receptor Antagonist (

) and Nonmuscle Myosin II Heavy Chain inhibition.

Cellular Phenotype: Abrogation of the Spindle Assembly Checkpoint (SAC), leading to

cytokinesis failure, endoreduplication, and polyploidy.

Technical Specifications & Handling
Parameter Specification Application Note

Molecular Weight 393.48 g/mol Use for molarity calculations.

Solubility DMSO (>25 mg/mL)

Critical: Insoluble in water.

Prepare stocks in 100%

DMSO.

Stock Storage -20°C (Desiccated)
Stable for >2 years. Avoid

freeze-thaw cycles >5 times.

Working Solvent < 1% DMSO Final
Assays must tolerate 0.1–1%

DMSO.

Light Sensitivity Moderate
Protect assay plates from

direct light during incubation.

Biological Pathway Visualization
The following diagram illustrates the intervention points of Reversine within the mitotic signaling

cascade. This logic underpins the assay readouts described in Section 4.
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Caption: Reversine acts as a dual inhibitor of Aurora B and MPS1, bypassing the Spindle

Assembly Checkpoint and preventing Histone H3 phosphorylation, resulting in polyploidy.

Detailed Experimental Protocols
Protocol A: Biochemical HTS Assay (Aurora B Inhibition)
Format: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Purpose:

Screening libraries for Aurora B inhibitors using Reversine as the Maximal Inhibition Control

(100% Inhibition).

1. Reagents & Buffer Setup
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Assay Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35, 2 mM

DTT (fresh).

Enzyme: Recombinant Human Aurora B (0.5 nM final).

Substrate: ULight™-labeled Histone H3 peptide (50 nM final).

Tracer: Europium-anti-phospho-Histone H3 (Ser10) antibody.

Control Compound: Reversine (10 mM DMSO stock).

2. Workflow (384-Well Plate)
Compound Dispensing:

Dispense 100 nL of Test Compounds into columns 3–22.

Dispense 100 nL of DMSO (Negative Control) into column 1–2.

Dispense 100 nL of Reversine (10 µM final) into column 23–24 (Positive Control).

Enzyme Addition:

Add 5 µL of Aurora B Enzyme Mix to all wells.

Pre-incubation: Centrifuge (1000 x g, 1 min) and incubate for 10 min at RT. This allows

Reversine to bind the ATP pocket.

Reaction Initiation:

Add 5 µL of Substrate/ATP Mix (ATP concentration should be at

, approx. 10 µM).

Incubation:

Seal plate. Incubate for 60 minutes at RT in the dark.

Detection:
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Add 10 µL of EDTA/Eu-Antibody Detection Mix to stop the reaction.

Incubate 60 min. Read on TR-FRET compatible reader (e.g., EnVision).

Excitation: 320 nm | Emission: 665 nm (Acceptor) & 615 nm (Donor).

3. Data Analysis
Calculate % Inhibition using the Reversine controls:

Valid Assay Criteria: Z-Factor > 0.5.

Protocol B: High-Content Phenotypic Screen (Polyploidy
Induction)
Format: Cell-based High-Content Screening (HCS) Purpose: Identifying compounds that

induce mitotic catastrophe or polyploidy, using Reversine as a phenotypic reference.

1. Cell Preparation
Cell Line: HCT116 or HeLa (Human cervical carcinoma).

Seeding Density: 2,000 cells/well in 384-well black/clear-bottom plates.

Media: DMEM + 10% FBS.

Incubation: Allow cells to adhere for 16–24 hours at 37°C, 5% CO₂.

2. Compound Treatment
Dosing: Add compounds using an acoustic liquid handler (e.g., Echo).

Reversine Control: Titrate Reversine (0.5 µM final) in control wells. At this concentration,

>80% of cells should exhibit polyploidy (4N/8N DNA content) after 24h.

Duration: Incubate for 24 to 48 hours. Note: 24h is sufficient for G2/M arrest; 48h is required

for clear polyploidy quantification.

3. Fixation & Staining
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Fixation: Remove media (or add directly) 4% Paraformaldehyde (PFA) for 15 min. Wash 2x

with PBS.

Staining Mix:

Hoechst 33342 (1 µg/mL): Nuclear stain (DNA content).

Anti-alpha-Tubulin-FITC: Cytoskeletal stain (Cell size/shape).

Incubation: 30 min at RT in dark. Wash 2x PBS.

4. Image Acquisition & Analysis[1]
Instrument: High-Content Imager (e.g., PerkinElmer Operetta or Molecular Devices

ImageXpress).

Magnification: 10x or 20x objective.

Algorithm (CellProfiler or proprietary):

Identify Nuclei (Hoechst channel).

Measure Integrated Intensity (DNA Content).

Gate cells:

2N (G1)

4N (G2/M)

4N (Polyploid)
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Output: Percentage of cells with >4N DNA content. Reversine treated wells should show a

distinct shift to >4N compared to DMSO.

Assay Validation & Troubleshooting
Issue Probable Cause Solution

Low Signal Window (Kinase

Assay)
ATP concentration too high

Ensure ATP is near

(approx 5-10 µM) to allow

Reversine competition.

High Variability (CV > 10%)
Pipetting error or DMSO

tolerance

Check DMSO tolerance of the

enzyme; Reversine stocks can

precipitate if hydrated—use

fresh tips.

No Polyploidy observed (Cell

Assay)
Incubation time too short

Reversine induces failure of

cytokinesis. Cells must attempt

division to become polyploid.

Extend to 36-48h.

Reversine Degradation Aqueous instability

Dilute Reversine into aqueous

buffer immediately before use.

Do not store intermediate

aqueous dilutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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